Cas no 860771-95-5 (Methyl 2-(3-bromophenyl)-2-hydroxyacetate)

Methyl 2-(3-bromophenyl)-2-hydroxyacetate structure

860771-95-5 structure

Product Name:Methyl 2-(3-bromophenyl)-2-hydroxyacetate

CAS No:860771-95-5

Molecular Formula:C₉H₉BrO₃

Molecular Weight:245.069962263107

CID:4717769

PubChem ID:12176624

Methyl 2-(3-bromophenyl)-2-hydroxyacetate Properties

Names and Identifiers

- methyl 2-(3-bromophenyl)-2-hydroxyacetate
- SCHEMBL1525657
- EN300-1914115
- G73622
- AKOS011494195
- CS-0301820
- 860771-95-5
- +Expand
- InChIKey： CYNXNJIDHSYRQP-UHFFFAOYSA-N
- Inchi： 1S/C9H9BrO3/c1-13-9(12)8(11)6-3-2-4-7(10)5-6/h2-5,8,11H,1H3
- SMILES： BrC1=CC=CC(=C1)C(C(=O)OC)O

Computed Properties

Exact Mass: 243.97351g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 3
Monoisotopic Mass: 243.97351g/mol
Heavy Atom Count: 13
Complexity: 184
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.8
Topological Polar Surface Area: 46.5

Methyl 2-(3-bromophenyl)-2-hydroxyacetate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P01FC7C-50mg	methyl 2-(3-bromophenyl)-2-hydroxyacetate	860771-95-5	95%	50mg	$255.00	2024-04-21
A2B Chem LLC	AX94472-50mg	methyl 2-(3-bromophenyl)-2-hydroxyacetate	860771-95-5	95%	50mg	$206.00	2024-04-19
Aaron	AR01FCFO-50mg	methyl 2-(3-bromophenyl)-2-hydroxyacetate	860771-95-5	95%	50mg	$248.00
Enamine	EN300-1914115-0.05g	methyl 2-(3-bromophenyl)-2-hydroxyacetate	860771-95-5	95%	0.05g	$162.0	2023-09-17
TRC	M297123-10mg	Methyl 2-(3-Bromophenyl)-2-hydroxyacetate	860771-95-5		10mg	$ 50.00	2022-06-04
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1372490-50mg	Methyl 2-(3-bromophenyl)-2-hydroxyacetate	860771-95-5	97%	50mg	￥1635.00	2024-07-28

Methyl 2-(3-bromophenyl)-2-hydroxyacetate Related Literature

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9. Catalytic asymmetric synthesis of 5-membered alicyclic α-quaternary β-amino acids via [3 + 2]-photocycloaddition of α-substituted acrylates†

Yuto Kimura,Daisuke Uraguchi,Takashi Ooi Org. Biomol. Chem., 2021,19, 1744-1747
10. Gas sensing with heterostructures based on two-dimensional nanostructured materials: a review

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